BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Acid Brown 4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling precautions for all laboratory reagents is paramount.
This guide provides an in-depth overview of the known safety data, handling procedures, and
emergency protocols for Acid Brown 4 (CAS No: 5858-51-5), a monoazo acid dye.

Chemical and Physical Properties

Acid Brown 4 is a brown powder with the chemical formula C16H12N3NaO4S and a
molecular weight of 365.34.[1] While specific quantitative data on properties like boiling and
melting points are not readily available, it is known to be soluble in water.[2]

Hazard Identification and Classification

Acid Brown 4 is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion.[3]

Globally Harmonized System (GHS) Classification:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[3]

o H319: Causes serious eye
Eye Irritation 2A L
irritation.[3]

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.[3]
Tract Irritation)

Signal Word: Warning[3]

Potential Health Effects:

Skin: Causes irritation, which may manifest as itching, scaling, reddening, or blistering.[3]

Eyes: Causes serious eye irritation, characterized by redness, watering, and pain.[3]

Inhalation: May cause respiratory tract irritation.[1][3]

Ingestion: Harmful if swallowed and may cause gastrointestinal irritation with symptoms such

as nausea, vomiting, and diarrhea.[1]

There is currently no conclusive evidence linking Acid Brown 4 to carcinogenic activity.[4]
However, it is important to note that certain azo dyes can release aromatic amines under
specific conditions, some of which are classified as carcinogens.[4]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Acid Brown 4 to determine the
appropriate level of PPE. The following are general recommendations:
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PPE Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Chemical-resistant gloves (e.qg., nitrile rubber).

[1]

Hand Protection

] Laboratory coat or other protective clothing to
Body Protection ]
prevent skin contact.[1]

An approved respirator should be used if
) ) engineering controls are insufficient to maintain
Respiratory Protection ) ) o
airborne concentrations below exposure limits,

or if dust is generated.[1]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

 Facilities should be equipped with an eyewash station and a safety shower.[1]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage

» Store in a tightly closed container.[1][3]
o Keep in a cool, dry, and well-ventilated area.[1][3]

« Store away from incompatible materials such as strong oxidizing agents.[1][3]
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Experimental Workflow for Handling Acid Brown 4

The following diagram outlines a logical workflow for the safe handling of Acid Brown 4 in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

1. Pre-Experiment Preparation

:

2. Don Personal Protective Equipment (PPE)

:

3. Prepare Work Area in Fume Hood

:

4. Weigh/Measure Acid Brown 4

5. Perform Experimental Procedure

6. Decontaminate Work Area

7. Dispose of Waste

8. Doff and Dispose of PPE

:

9. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Acid Brown 4.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

develops or persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
2-4 cupfuls of milk or water. Seek immediate

medical attention.[1][3]

Spill Response

A spill of Acid Brown 4 should be handled with caution to prevent dust dispersal and further

contamination.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://aksci.com/sds/T085_SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895667837158903.pdf
https://aksci.com/sds/T085_SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895667837158903.pdf
https://aksci.com/sds/T085_SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895667837158903.pdf
https://aksci.com/sds/T085_SDS.pdf
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Evacuate and Secure the Area 4. Clean Up Spill

2. Don Appropriate PPE

:

3. Contain the Spill

:

Gently sweep or vacuum up the powder.

Avoid generating dust.

5. Decontaminate the Area

6. Dispose of Waste Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Acid Brown 4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1384328#safety-and-handling-precautions-for-acid-
brown-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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